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Compound of Interest

Compound Name: 2-Fluoro-4-methylnicotinonitrile

CAS No.: 1807136-76-0

Cat. No.: B3247005

Get Quote

Executive Summary
2-Fluoro-4-methylnicotinonitrile (Synonyms: 2-Fluoro-4-methylpyridine-3-carbonitrile) is a

specialized heterocyclic building block used primarily in the synthesis of bioactive

pharmaceutical ingredients.[1] Its structural core—a pyridine ring substituted with a reactive

fluorine at the C2 position and a nitrile group at C3—imparts unique reactivity profiles

(specifically SNAr susceptibility) but also distinct toxicological hazards.

This guide synthesizes data from structural analogs and available vendor safety sheets to

establish a robust protocol for handling, storage, and emergency response.
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Chemical Identity Details

IUPAC Name 2-Fluoro-4-methylpyridine-3-carbonitrile

CAS Number 1807136-76-0

Molecular Formula C₇H₅FN₂

Molecular Weight 136.13 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, Methanol, DCM; sparingly

soluble in water.[1]

Hazard Identification & GHS Classification
The primary hazards of 2-Fluoro-4-methylnicotinonitrile stem from its potential to release

cyanide ions under metabolic stress and its reactivity toward biological nucleophiles

(proteins/DNA) via the labile C2-fluorine.[1]

GHS Label Elements
Based on quantitative structure-activity relationship (QSAR) modeling and data from the

homologous 2-Fluoronicotinonitrile (CAS 3939-13-7), the following classifications apply:

Signal Word:WARNING

Pictograms:

(GHS07)

Hazard Statements (H-Codes)
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Code Hazard Description Mechanism of Action

H302 Harmful if swallowed.[1]

Metabolic release of cyanide

(CN⁻) or fluoroacetate-like

derivatives.[1]

H312 Harmful in contact with skin.
Lipophilic pyridine ring

facilitates dermal absorption.

H332 Harmful if inhaled.

Irritation of mucosal

membranes; systemic uptake

via alveoli.

H315 Causes skin irritation.[2]

Reactive fluorinated

electrophile capable of

alkylating skin proteins.

H319
Causes serious eye irritation.

[2]

Direct chemical insult to

corneal epithelium.

H335
May cause respiratory

irritation.[2]

Interaction with upper

respiratory tract mucosa.

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Mechanisms & Reactivity
Understanding why this compound is hazardous allows for better risk mitigation.

The SNAr Hazard
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The fluorine atom at position 2 is highly activated due to the electron-withdrawing nature of the

pyridine nitrogen and the adjacent nitrile (cyano) group.[1]

Risk: This makes the compound an electrophile. It can react with nucleophilic residues

(cysteine, lysine) on skin proteins, leading to sensitization or chemical burns upon prolonged

contact.

Incompatibility: Avoid uncontrolled mixing with strong nucleophiles (amines, thiols) or strong

bases, as this can generate exothermic reactions or unexpected derivatives.

Metabolic Activation (Cyanide Potential)
While the nitrile group (-CN) is generally stable, hepatic metabolism (Cytochrome P450) can

potentially liberate cyanide ions, especially if the ring is opened or oxidatively processed.[1]

Symptoms of Exposure: Headache, dizziness, rapid breathing, nausea (early signs of

cellular hypoxia).

Visualizing the Hazard Pathway
The following logic flow illustrates the progression from exposure to physiological impact.

Exposure Route
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Systemic Absorption
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S_NAr Reaction
(Protein Alkylation) Local/Systemic

Metabolic Activation
(Possible CN- Release)

 Hepatic

Skin/Eye Irritation
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Cellular Hypoxia
(Acute Toxicity)

Click to download full resolution via product page

Figure 1: Toxicological pathway of 2-Fluoro-4-methylnicotinonitrile from exposure to

physiological effect.[1]

Safe Handling Protocols
Engineering Controls
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Primary: All handling must occur within a certified Chemical Fume Hood functioning at a face

velocity of >100 fpm.

Secondary: Use a glove box for weighing large quantities (>10g) to prevent dust

aerosolization.

Personal Protective Equipment (PPE) Matrix
Body Part Recommendation Rationale

Hands
Double Nitrile Gloves (min 0.11

mm thick).[1]

Standard nitrile offers good

resistance to pyridines. Double

gloving protects against

pinholes during fine

manipulation.

Eyes Chemical Safety Goggles.

Safety glasses are insufficient

due to the risk of airborne dust

entering the eye and reacting

with moisture.

Body Lab Coat + Tyvek Sleeves.
Prevents accumulation of dust

on personal clothing.

Respiratory
N95/P100 Respirator (if

outside hood).

Only required if engineering

controls fail or during spill

cleanup.

Storage Conditions
Temperature: 2–8°C (Refrigerated).

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible. The fluorine bond is

stable, but the nitrile can hydrolyze under moist, acidic conditions.

Segregation: Keep away from strong oxidizing agents and strong bases.

Emergency Response & First Aid
Critical Note: Treat all exposures as potentially systemic until proven otherwise.
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Exposure Response Workflow

Incident Detected

Identify Exposure Type

Skin Contact Eye Contact Inhalation

Wash 15min w/ Soap
Remove Clothing

Rinse 15min
Lift Eyelids

Fresh Air
Oxygen if needed

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Immediate decision logic for exposure incidents.[1]

Specific First Aid Measures
Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes. The

lachrymator potential requires thorough irrigation to prevent corneal clouding.

Skin Contact: Wash with soap and water. Do not use organic solvents (ethanol/acetone) as

they may increase the rate of transdermal absorption.

Ingestion: Rinse mouth with water. Do not induce vomiting unless instructed by a poison

control center.
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Antidote Note: While unlikely to release lethal cyanide doses rapidly, medical personnel

should be aware of the nitrile functionality. Standard cyanide antidote kits (e.g.,

Hydroxocobalamin) are rarely needed but should be considered in massive ingestions.

Spill Cleanup[1][2]
Evacuate the immediate area.

PPE: Wear full PPE including a P100 respirator.

Containment: Cover spill with a damp absorbent pad or vermiculite to prevent dust

generation.

Disposal: Collect in a sealed hazardous waste container labeled "Toxic Organic Solid."

Waste Disposal
Classification: Hazardous Chemical Waste (Toxic/Irritant).

Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.

Warning: Incineration may generate Hydrogen Fluoride (HF) and Nitrogen Oxides (NOx).

The incinerator must be rated for halogenated organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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